Cas no 22280-00-8 (4-Hydroxy-5-methyl-2-pyridinecarboxylic acid)

• Product Name: 4-Hydroxy-5-methyl-2-pyridinecarboxylic acid
• CAS No: 22280-00-8
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 5725095
• PubChem ID: 55274735
• Update Time: 2025-06-29

4-Hydroxy-5-methyl-2-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 22280-00-8
• AKOS006324507
• 4-Hydroxy-5-methylpicolinicacid
• 5-methyl-4-oxo-1H-pyridine-2-carboxylic acid
• 4-Hydroxy-5-methylpicolinic acid
• 4-Hydroxy-5-methyl-2-pyridinecarboxylic acid

• Inchi： 1S/C7H7NO3/c1-4-3-8-5(7(10)11)2-6(4)9/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key： QMVNFDYSRQUINB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)NC=C1C

Computed Properties

• Exact Mass: 153.043
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 550.5±50.0 °C at 760 mmHg
• Flash Point: 286.7±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-Hydroxy-5-methyl-2-pyridinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Hydroxy-5-methyl-2-pyridinecarboxylic acid

4-Hydroxy-5-Methyl-2-Pyridinecarboxylic Acid: A Comprehensive Overview

4-Hydroxy-5-Methyl-2-Pyridinecarboxylic Acid, also known by its CAS number CAS No. 22280-00-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative exhibits a unique combination of functional groups, including a hydroxyl group, a methyl group, and a carboxylic acid group, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 4-Hydroxy-5-Methyl-2-Pyridinecarboxylic Acid is characterized by a pyridine ring with substituents at positions 4, 5, and 2. The hydroxyl group at position 4 imparts hydrophilic properties, while the methyl group at position 5 adds steric bulk and modulates the electronic environment of the molecule. The carboxylic acid group at position 2 introduces acidity and the potential for forming salts or esters, which are often exploited in synthetic chemistry.

Recent studies have highlighted the antimicrobial activity of 4-Hydroxy-5-Methyl-2-Pyridinecarboxylic Acid, particularly against Gram-positive bacteria. Researchers have found that this compound can disrupt bacterial cell membranes and inhibit key enzymatic pathways, making it a promising candidate for the development of novel antibiotics. Furthermore, its ability to act as a chelating agent has been explored in the context of heavy metal removal from contaminated water systems.

In terms of synthesis, 4-Hydroxy-5-Methyl-2-Pyridinecarboxylic Acid can be prepared via various routes, including oxidation of corresponding pyridine precursors or through multi-step reactions involving nucleophilic substitution and cyclization. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, such as using microwave-assisted reactions or biocatalysts to improve yield and reduce environmental impact.

The application of 4-Hydroxy-5-Methyl-2-Pyridinecarboxylic Acid extends beyond traditional chemical synthesis. It has been utilized as an intermediate in the production of agrochemicals, pharmaceuticals, and advanced materials. For instance, its derivatives have shown potential as anticancer agents, targeting specific pathways involved in tumor growth and metastasis. Additionally, its role as a ligand in metalloorganic frameworks (MOFs) has been explored for applications in gas storage and catalysis.

From a structural perspective, 4-Hydroxy-5-Methyl-2-Pyridinecarboxylic Acid exhibits interesting electronic properties due to the conjugation between the pyridine ring and the carboxyl group. This conjugation not only influences its reactivity but also contributes to its photoluminescent properties when incorporated into certain materials. Recent research has focused on exploiting these properties for applications in optoelectronics and sensing technologies.

In conclusion, 4-Hydroxy-5-Methyl-2-Pyridinecarboxylic Acid (CAS No. 22280-00-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important building block in modern chemical research and development.